Cas no 54281-01-5 (1-Cyclohexene-1-acetic acid, 4-(1,1-dimethylethyl)-, ethyl ester)

• Product name: 1-Cyclohexene-1-acetic acid, 4-(1,1-dimethylethyl)-, ethyl ester
• CAS No: 54281-01-5
• MF: C₁₄H₂₄O₂
• MW: 224.33916
• CID: 355011
• PubChem ID: 11229843

1-Cyclohexene-1-acetic acid, 4-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-acetic acid, 4-(1,1-dimethylethyl)-, ethyl ester
• ethyl 2-(4-tert-butylcyclohexen-1-yl)acetate
• DTXSID00459458
• 54281-01-5

• Inchi： InChI=1S/C14H24O2/c1-5-16-13(15)10-11-6-8-12(9-7-11)14(2,3)4/h6,12H,5,7-10H2,1-4H3
• InChI Key： URKBYPBWHYXJQJ-UHFFFAOYSA-N
• SMILES： CCOC(CC1CCC(C(C)(C)C)CC=1)=O

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3